Methyl 3-(4-{[(3-fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-(4-{[(3-fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C18H14FNO5S2 and its molecular weight is 407.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiandrogen Activity
A study by Tucker, Crook, and Chesterson (1988) discovered novel, potent antiandrogens through the synthesis and testing of 3-(substituted thio)-2-hydroxypropionanilides, including derivatives with the [(3-fluorophenyl)sulfonyl]amino group. These compounds showed promise for treating androgen-responsive diseases due to their peripheral selectivity and pure antagonist activity in the methyl series (Tucker, Crook, & Chesterson, 1988).
Fluorinated Sulfones Synthesis
Sharma, Gupta, Kumar, and Gupta (1999) reported the synthesis of fluorinated sulfones, including 3-fluoro-1-methylphenothiazines. The synthesis involved the Smiles rearrangement and highlighted the potential of fluorinated sulfones in creating new molecules for further applications (Sharma, Gupta, Kumar, & Gupta, 1999).
Structural Characterization
Ramazani, Kazemizadeh, Ślepokura, and Lis (2011) synthesized and characterized a similar compound, showcasing its molecular structure through single crystal X-ray diffraction. This research contributes to the understanding of the structural properties of such compounds, which is crucial for their application in various scientific fields (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).
Sulfonium Ylides Synthesis
Cook and Moffatt (1968) explored the synthesis of stabilized sulfonium ylides from reactions involving compounds with reactive methylene groups and sulfoxides. Their work provides insight into the chemical behavior and potential applications of sulfonium ylides in organic synthesis (Cook & Moffatt, 1968).
Fluorescent Sensor for Al3+ Detection
Ye, Sun, Li, Zhi, Wu, and Wang (2014) synthesized a fluorogenic chemosensor based on o-aminophenol, demonstrating high selectivity and sensitivity toward Al3+ ions. This work underscores the potential of such compounds in environmental monitoring and bio-imaging applications (Ye, Sun, Li, Zhi, Wu, & Wang, 2014).
Future Directions
Properties
IUPAC Name |
methyl 3-[4-[(3-fluorophenyl)sulfonylamino]phenoxy]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FNO5S2/c1-24-18(21)17-16(9-10-26-17)25-14-7-5-13(6-8-14)20-27(22,23)15-4-2-3-12(19)11-15/h2-11,20H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGXHTASNIHDSQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.